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Compound of Interest

Compound Name:
4-Amino-5-bromo-2-

chloropyrimidine

Cat. No.: B1273702 Get Quote

An In-depth Technical Guide to 4-Amino-5-bromo-2-chloropyrimidine

For researchers, scientists, and professionals in drug development, 4-Amino-5-bromo-2-
chloropyrimidine is a key heterocyclic building block. Its trifunctional nature makes it a

versatile intermediate in the synthesis of complex molecular architectures, particularly for

kinase inhibitors and various therapeutic agents. This document provides a comprehensive

overview of its chemical properties, a detailed synthesis protocol, and a logical workflow for its

preparation.

Core Molecular Data
The fundamental properties of 4-Amino-5-bromo-2-chloropyrimidine are summarized below.

These data are critical for reaction stoichiometry, analytical characterization, and quality

control.
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Identifier Value Source

Molecular Formula C₄H₃BrClN₃ [1]

Molecular Weight 208.44 g/mol [1][2][3][4]

CAS Number 205672-25-9 [1][2]

Appearance
White solid to clear brown or

purple liquid
[1][2]

Melting Point 187-188 °C [2][3]

Solubility Slightly soluble in water [2]

Synthesis Protocol
4-Amino-5-bromo-2-chloropyrimidine is synthesized from 5-bromo-2,4-dichloropyrimidine.

The following protocol outlines a common laboratory-scale procedure.[2]

Objective: To synthesize 4-Amino-5-bromo-2-chloropyrimidine via selective amination of 5-

bromo-2,4-dichloropyrimidine.

Materials:

5-bromo-2,4-dichloropyrimidine

Ammonia (7.0M solution in methanol)

Tetrahydrofuran (THF)

Silica Gel (for chromatography)

Hexanes

Ethyl Acetate

Procedure:
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A solution of 5-bromo-2,4-dichloropyrimidine (25g, 110 mmol) is prepared in 200 mL of THF.

[2]

To this solution, 47 mL of a 7.0M ammonia solution in methanol (330 mmol) is added.[2]

The reaction mixture is stirred for 15 hours at room temperature.

Following the stirring period, the solution is concentrated under reduced pressure to remove

the solvent.[2]

The crude product is then purified by short-filtration through a silica gel column, using a 1:1

mixture of Hexanes and Ethyl Acetate as the eluent.[2]

The purified product is collected to yield 4-Amino-5-bromo-2-chloropyrimidine as a white

solid (yield ~92%).[2]

Synthesis Workflow
The logical flow of the synthesis protocol is depicted below. This diagram illustrates the key

steps from starting materials to the final purified product.

Start: 5-bromo-2,4-
dichloropyrimidine in THF

Add Ammonia
(7.0M in Methanol)

Stir for 15 hours
at Room Temperature

Concentrate under
Reduced Pressure

Purify by Silica Gel
Chromatography

(Hexanes:EtOAc / 1:1)

End Product:
4-Amino-5-bromo-2-

chloropyrimidine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Amino-5-bromo-2-chloropyrimidine.

Applications in Drug Discovery
As a versatile intermediate, 4-Amino-5-bromo-2-chloropyrimidine is utilized in the synthesis

of a variety of pharmaceutical compounds.[3][5] Its structure allows for selective

functionalization at different positions, making it an invaluable scaffold in medicinal chemistry
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for developing novel kinase inhibitors, antiviral agents, and other therapeutics.[5] The presence

of amino, bromo, and chloro groups provides multiple reaction sites for diversification and

optimization of biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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